Cas no 1805316-60-2 (Ethyl 5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1805316-60-2
• MF: C₁₀H₈F₅NO₂
• MW: 269.168040275574
• CID: 4850138
• Update Time: 2025-10-28

Ethyl 5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H8F5NO2/c1-2-18-9(17)6-3-5(8(11)12)4-16-7(6)10(13,14)15/h3-4,8H,2H2,1H3
• InChI Key： AHUDFCYLHSDPPQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CC(C(F)F)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate

Ethyl 5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate: A Comprehensive Overview

Ethyl 5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate, with the CAS number 1805316-60-2, is a synthetic organic compound that has garnered significant attention in the fields of chemistry and material science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with difluoromethyl and trifluoromethyl groups, along with an ethyl ester moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of Ethyl 5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate involves a series of well-established organic reactions. The starting material is typically a pyridine derivative, which undergoes fluorination to introduce the difluoromethyl and trifluoromethyl groups. Subsequent esterification reactions are employed to attach the ethyl ester group, ensuring the stability and solubility of the final product. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

One of the most notable applications of Ethyl 5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate is in the field of agrochemistry. Studies have shown that this compound exhibits potent pesticidal activity, particularly against a wide range of agricultural pests. Its ability to disrupt insect nervous systems makes it an effective alternative to traditional pesticides, which often pose environmental and health risks. Moreover, research indicates that this compound has low toxicity to non-target organisms, further enhancing its suitability for agricultural use.

In addition to its pesticidal properties, Ethyl 5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate has shown promise in pharmaceutical research. The presence of fluorinated groups in its structure contributes to its lipophilicity and bioavailability, making it a potential candidate for drug development. Recent studies have explored its potential as an anti-inflammatory agent and as a modulator of cellular signaling pathways. These findings underscore the versatility of this compound in addressing diverse therapeutic needs.

The environmental impact of Ethyl 5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate has also been a topic of interest among researchers. Biodegradation studies reveal that this compound undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in the environment. Furthermore, its low leaching potential reduces the risk of groundwater contamination, making it an eco-friendly option for agricultural applications.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of Ethyl 5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate in various chemical systems. Molecular modeling techniques have provided insights into its electronic structure and reactivity, facilitating the design of more efficient synthetic routes and application strategies. These computational tools have also aided in understanding the compound's interaction with biological systems at the molecular level.

In conclusion, Ethyl 5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No: 1805316-60-2) is a multifaceted compound with significant potential in agriculture, pharmaceuticals, and environmental science. Its unique chemical properties, combined with recent research advancements, position it as a key player in addressing contemporary challenges across these disciplines. Continued exploration into its applications and environmental behavior will undoubtedly unlock further opportunities for its utilization.